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Compound of Interest

Compound Name:
2-Bromo-1-(4-

(phenylthio)phenyl)ethanone

Cat. No.: B1315390 Get Quote

Technical Support Center: 2-Bromo-1-(4-
(phenylthio)phenyl)ethanone
This technical support guide provides essential safety and handling information for

researchers, scientists, and drug development professionals working with 2-Bromo-1-(4-
(phenylthio)phenyl)ethanone (CAS No. 28179-34-2). Please note that a comprehensive

Safety Data Sheet (SDS) for this specific compound is not readily available. The information

provided herein is a synthesis of data from available chemical labels and SDSs of structurally

similar compounds. Therefore, all procedures should be conducted with the utmost caution in a

well-equipped laboratory setting.

Frequently Asked Questions (FAQs) - Safety and
Handling
Q1: What are the primary hazards associated with 2-Bromo-1-(4-
(phenylthio)phenyl)ethanone?

A1: Based on available data, 2-Bromo-1-(4-(phenylthio)phenyl)ethanone is classified with

the following hazards:

Harmful if swallowed (H302).[1]
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Causes serious eye irritation (H319).[1]

Very toxic to aquatic life (H400).[1]

Very toxic to aquatic life with long lasting effects (H410).[1]

Due to its structural similarity to other α-bromoacetophenones, it should also be considered a

potential skin irritant and lachrymator (a substance that causes tearing).

Q2: What personal protective equipment (PPE) should I wear when handling this compound?

A2: A comprehensive risk assessment should be performed for each specific procedure.

However, as a minimum, the following PPE is recommended based on guidelines for similar

compounds:

Eye/Face Protection: Wear tightly fitting safety goggles or a face shield conforming to EN

166 (EU) or NIOSH (US) standards.[2]

Skin Protection: Wear impervious clothing and chemical-resistant gloves (e.g., nitrile,

neoprene). Gloves must be inspected prior to use and changed frequently, especially if

contact is suspected.[2]

Respiratory Protection: Handle in a well-ventilated area, preferably within a chemical fume

hood. If exposure limits are likely to be exceeded or irritation is experienced, a full-face

respirator with an appropriate cartridge should be used.[2]

Q3: What are the proper storage conditions for 2-Bromo-1-(4-(phenylthio)phenyl)ethanone?

A3: The compound should be stored in a tightly closed container in a dry, cool, and well-

ventilated place.[2] Keep it away from incompatible materials such as strong oxidizing agents

and strong bases.

Q4: What should I do in case of accidental exposure?

A4: Immediate action is crucial. The following first-aid measures are recommended based on

protocols for similar chemicals:
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If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration and seek immediate medical attention.[2]

In Case of Skin Contact: Immediately take off all contaminated clothing. Wash the affected

area with soap and plenty of water for at least 15 minutes. Consult a doctor.[2]

In Case of Eye Contact: Rinse cautiously with water for at least 15 minutes. Remove contact

lenses, if present and easy to do. Continue rinsing and seek immediate medical attention.[2]

If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Never give anything by

mouth to an unconscious person. Call a poison control center or doctor immediately.[2]

Q5: How should I handle a spill of 2-Bromo-1-(4-(phenylthio)phenyl)ethanone?

A5: In the event of a spill:

Evacuate personnel from the immediate area.

Ensure adequate ventilation and wear appropriate PPE.

Avoid dust formation.

Carefully sweep up the solid material and place it into a suitable, closed container for

disposal.

Prevent the material from entering drains, as it is very toxic to aquatic life.[1]

Clean the spill area thoroughly.

Quantitative Data Summary
As no specific quantitative exposure limits for 2-Bromo-1-(4-(phenylthio)phenyl)ethanone
were found, this table provides a template for the type of data that should be sought from a

complete Safety Data Sheet. The hazard statements are specific to the compound.
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Parameter Value Reference

GHS Hazard Statements H302, H319, H400, H410 [1]

Occupational Exposure Limit

(OEL)
No data available

Permissible Exposure Limit

(PEL)
No data available

Threshold Limit Value (TLV) No data available

IDLH (Immediately Dangerous

to Life or Health)
No data available

Experimental Protocols
Standard Operating Procedure for Handling and
Weighing
This protocol outlines the general steps for safely handling and weighing 2-Bromo-1-(4-
(phenylthio)phenyl)ethanone in a laboratory setting.

Preparation:

Ensure the work area, a designated chemical fume hood, is clean and uncluttered.

Verify that an emergency shower and eyewash station are accessible.

Gather all necessary equipment: chemical-resistant gloves, safety goggles, lab coat,

spatula, weighing paper/boat, and a tared, sealed container for the chemical.

Donning PPE:

Put on a lab coat, followed by safety goggles.

Inspect and don the appropriate chemical-resistant gloves.

Handling and Weighing:
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Perform all manipulations within the chemical fume hood.

Carefully open the stock container. Avoid creating dust.

Using a clean spatula, transfer the desired amount of the solid to the weighing paper or

boat on an analytical balance.

Promptly and securely close the stock container.

Transfer the weighed compound to the reaction vessel or desired container.

Decontamination and Waste Disposal:

Clean the spatula and any contaminated surfaces.

Dispose of used weighing paper, gloves, and any contaminated disposable materials in a

designated hazardous waste container.

Doffing PPE:

Remove gloves using the proper technique to avoid skin contact.

Remove lab coat and safety goggles.

Wash hands thoroughly with soap and water.

Visualizations
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Caption: Workflow for the safe handling of 2-Bromo-1-(4-(phenylthio)phenyl)ethanone.
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Caption: First-aid decision pathway for exposure to 2-Bromo-1-(4-
(phenylthio)phenyl)ethanone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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